N-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-2,4-difluorobenzenesulfonamide
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Description
N-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-2,4-difluorobenzenesulfonamide is a useful research compound. Its molecular formula is C18H22F2N2O2S2 and its molecular weight is 400.5. The purity is usually 95%.
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Scientific Research Applications
Polymorphism in Pharmaceuticals
One study investigated the effect of pressure on two polymorphs of a related sulfonylurea anti-diabetic drug, highlighting the importance of understanding polymorphic transformations in pharmaceutical compounds for optimizing their physical properties and therapeutic efficacy (Fedorov et al., 2017).
Organic Synthesis and Catalysis
In organic synthesis, N-Fluorobenzenesulfonimide, a compound similar in structure to the one , was used as an effective Ag(i)-catalyst attenuator in the cycloisomerization of a tryptamine-derived ynesulfonamide, demonstrating the role of sulfonyl compounds in facilitating complex organic reactions (Pang et al., 2019).
Antimicrobial and Anticancer Research
Research on celecoxib derivatives, which share structural similarities with the compound , revealed potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties, underscoring the therapeutic potential of sulfonyl compounds in treating various diseases (Küçükgüzel et al., 2013).
Material Science and Polymer Chemistry
In material science, the synthesis and characterization of polymers incorporating sulfonyl groups, such as poly(N-protected ethylene imine-alt-ethylene sulfide), demonstrate the utility of these compounds in creating new materials with potential applications in drug delivery and biotechnology (Hori et al., 2011).
Molecular Structure Analysis
Structural analysis of sulfonyl compounds through crystallography and computational methods provides insights into their molecular interactions and stability, which is crucial for designing drugs and materials with desired properties (Li et al., 2014).
Properties
IUPAC Name |
N-[2-(azepan-1-yl)-2-thiophen-3-ylethyl]-2,4-difluorobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22F2N2O2S2/c19-15-5-6-18(16(20)11-15)26(23,24)21-12-17(14-7-10-25-13-14)22-8-3-1-2-4-9-22/h5-7,10-11,13,17,21H,1-4,8-9,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCUZQUDCZSUABZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(CNS(=O)(=O)C2=C(C=C(C=C2)F)F)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22F2N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.